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Compound of Interest

Compound Name: 1-Tetradecanol

Cat. No.: B10858320

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development
Professionals

This guide provides immediate, essential safety protocols and logistical plans for the handling
and disposal of 1-Tetradecanol (also known as Myristyl Alcohol). Adherence to these
procedures is critical for ensuring a safe laboratory environment and minimizing risk to
personnel and the environment.

Personal Protective Equipment (PPE): Your First
Line of Defense

When handling 1-Tetradecanol, a comprehensive PPE strategy is mandatory to prevent skin
and eye contact, as well as inhalation of dust or vapors.

Recommended Personal Protective Equipment:
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Protection Type

Specific Recommendations

Rationale

Eye and Face Protection

Wear appropriate protective
eyeglasses or chemical safety
goggles conforming to OSHA's
eye and face protection
regulations in 29 CFR
1910.133 or European
Standard EN166.[1][2]

Protects against dust particles
and potential splashes of

molten material.

Skin Protection

- Gloves: Wear appropriate
protective gloves.[1][3] Nitrile
or neoprene gloves are
generally suitable. Always
inspect gloves before use and
wash hands thoroughly after
handling.[4] - Clothing: Wear
appropriate protective clothing
to prevent skin exposure, such
as a lab coat or overalls.[1][5]
A P.V.C. apron may also be
used.[5]

Prevents direct skin contact
with the chemical, which can

cause irritation.[5]

Respiratory Protection

A particulate respirator is
recommended, especially
when handling the powder
form or when dust generation
is likely.[5] Follow OSHA
respirator regulations found in
29 CFR 1910.134 or European
Standard EN 149.[1]

Minimizes the inhalation of

airborne particles.

Facilities that store or utilize this material should be equipped with an eyewash facility and a

safety shower.[1]

Operational Plan: Step-by-Step Handling

Procedures
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1. Pre-Handling Preparations:

o Ensure adequate ventilation in the work area. Local exhaust ventilation is required where
solids are handled as powders or crystals.[5]

* Remove all potential ignition sources from the handling area.[5]

o Have a spill kit readily accessible.

o Clearly label all containers.[5]

2. Handling Solid 1-Tetradecanol:

¢ Avoid generating dust.[5] Use dry clean-up procedures if any material is spilled.[5]
e Minimize personal contact with the substance.[5]

e Do not eat, drink, or smoke in the work area.[6]

3. Handling Molten 1-Tetradecanol:

o 1-Tetradecanol has a melting point of approximately 38-41°C.

e When heating, use a well-ventilated area such as a fume hood.

» Avoid overheating, as this can lead to the generation of hazardous vapors.
e Handle hot containers with appropriate thermal protection.

Emergency Procedures: First Aid Measures

In the event of exposure, immediate action is crucial.
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Exposure Route First Aid Procedure

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact i o )

upper and lower eyelids.[1] If irritation persists,

seek medical attention.[7]

Remove contaminated clothing and shoes.[1]

) Flush skin with plenty of soap and water for at
Skin Contact _ _ o
least 15 minutes.[1][8] Seek medical aid if

irritation develops or persists.

Remove from exposure and move to fresh air
immediately.[1] If breathing is difficult, give

Inhalation ] ] o
oxygen. If not breathing, give artificial
respiration.[1] Seek medical attention.
Do NOT induce vomiting.[1] If the person is
conscious and alert, rinse their mouth and drink
) 2-4 cupfuls of milk or water.[1] Never give
Ingestion

anything by mouth to an unconscious person.[1]
Call a poison control center or doctor for

treatment advice.

Spill and Disposal Plan: Environmental
Responsibility

1-Tetradecanol is classified as very toxic to aquatic life with long-lasting effects, making proper
spill management and disposal imperative.[6][7]

Spill Cleanup Protocol:
For Minor Spills:
e Remove all ignition sources.[5]

e Clean up spills immediately.[5]
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o Wear appropriate PPE.[5]

e Use dry clean-up procedures and avoid generating dust.[5]

e Vacuum or sweep up the material and place it into a suitable, labeled container for waste
disposal.[1][5]

For Major Spills:
o Evacuate the area and alert emergency responders.[5]
o Contain the spillage to prevent it from entering drains or waterways.[5]

o Follow the cleanup procedures for minor spills, using appropriate PPE, including respiratory
protection.

Disposal Plan:

All waste must be handled in accordance with local, state, and federal regulations.[5]

This material and its container must be disposed of as hazardous waste.[5]

Avoid release to the environment.[5]

Consult with your institution's environmental health and safety department for specific
disposal guidelines. Recycling may be an option for unused, uncontaminated material.[5]

Chemical and Physical Properties

A summary of key quantitative data for 1-Tetradecanol is provided below for easy reference.
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Property Value
CAS Number 112-72-1]6]
Molecular Formula C14H300]6]

Molecular Weight 214.39 g/mol [9]
Appearance White solid[4]
Melting Point 38-41 °C[3]
Boiling Point 289 °C

Flash Point 140 °C (284 °F)[1]

Water Solubility

Insoluble

Logical Workflow for Handling 1-Tetradecanol

The following diagram illustrates the step-by-step process for the safe handling of 1-

Tetradecanol, from initial preparation to final disposal.
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Safe Handling Workflow for 1-Tetradecanol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling 1-Tetradecanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10858320#personal-protective-equipment-for-
handling-1-tetradecanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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